Cas no 1183072-00-5 (2-(4-methoxypiperidin-1-yl)cyclopentan-1-ol)

• Product Name: 2-(4-methoxypiperidin-1-yl)cyclopentan-1-ol
• CAS No: 1183072-00-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6372685
• PubChem ID: 60711955
• Update Time: 2025-05-26

2-(4-methoxypiperidin-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxypiperidin-1-yl)cyclopentan-1-ol
• Cyclopentanol, 2-(4-methoxy-1-piperidinyl)-
• F6545-3280
• AKOS009117252
• 1183072-00-5

• Inchi： 1S/C11H21NO2/c1-14-9-5-7-12(8-6-9)10-3-2-4-11(10)13/h9-11,13H,2-8H2,1H3
• InChI Key： TTZBXSGZYUXYPE-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1N1CCC(OC)CC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 291.6±40.0 °C(Predicted)
• pka: 15.16±0.40(Predicted)

Additional information on 2-(4-methoxypiperidin-1-yl)cyclopentan-1-ol

Recent Advances in the Study of 2-(4-Methoxypiperidin-1-yl)cyclopentan-1-ol (CAS: 1183072-00-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-methoxypiperidin-1-yl)cyclopentan-1-ol (CAS: 1183072-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(4-methoxypiperidin-1-yl)cyclopentan-1-ol to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and green chemistry approaches, to achieve high yields and purity. The compound's structural versatility allows for modifications that can fine-tune its interaction with biological targets, making it a promising scaffold for drug development.

In vitro and in vivo studies have demonstrated that 2-(4-methoxypiperidin-1-yl)cyclopentan-1-ol exhibits significant activity against a range of biological targets, including enzymes and receptors implicated in various diseases. For instance, it has shown inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune disorders. Additionally, its ability to modulate neurotransmitter receptors highlights its relevance in neurological and psychiatric conditions.

Mechanistic studies have revealed that the compound's biological activity is mediated through its interaction with key protein domains, leading to downstream effects such as altered gene expression and cellular signaling. Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its efficacy, providing insights for further optimization. Computational modeling and molecular docking studies have further elucidated the binding modes of the compound, aiding in the design of more potent analogs.

The pharmacokinetic profile of 2-(4-methoxypiperidin-1-yl)cyclopentan-1-ol has also been investigated, with results indicating favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings support its potential as a viable drug candidate, although further preclinical studies are needed to assess its safety and efficacy in more complex biological systems.

In conclusion, the latest research on 2-(4-methoxypiperidin-1-yl)cyclopentan-1-ol (CAS: 1183072-00-5) underscores its promise as a versatile and pharmacologically active molecule. Ongoing studies are expected to further explore its therapeutic potential and optimize its properties for clinical applications. This compound represents a valuable addition to the toolkit of researchers in chemical biology and drug discovery, offering new avenues for the development of innovative therapies.